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Compound of Interest

(2-Bromo-4-
Compound Name:

fluorophenyl)hydrazine
CAS No.: 299440-21-4

Cat. No.: B3258004

Get Quote

Technical Monograph: (2-Bromo-4-
fluorophenyl)hydrazine
Executive Summary

(2-Bromo-4-fluorophenyl)hydrazine (typically supplied as the hydrochloride salt) is a
specialized hydrazine building block used primarily in the regioselective synthesis of
polysubstituted heterocycles. Its strategic value lies in its substitution pattern: the 2-bromo
substituent directs Fischer Indole Cyclization to the unsubstituted ortho position, yielding 7-
bromo-5-fluoroindoles. This provides a "pre-installed” handle at the difficult-to-access 7-
position, enabling late-stage diversification via palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig) without competing sterics from the indole nitrogen.

Part 1: Chemical Identity & Physiochemical
Profile[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3258004#bc-rfq
https://www.benchchem.com/product/b3258004/docs?utm_src=pdf-body#2-bromo-4-fluorophenyl-hydrazine-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The compound is most stable and commercially available as the monohydrochloride salt. The
free base is prone to oxidation and is typically generated in situ.

Core ldentifiers

Parameter Detail

] (2-Bromo-4-fluorophenyl)hydrazine
Primary Name

hydrochloride
CAS Number (HCI) 571170-91-7
CAS Number (Free Base) Not widely established; refer to HCI salt
Molecular Formula CeHeBrFEN2[1][2][31[41[5][6][7] - HCI
Molecular Weight 241.49 g/mol (Salt); 205.03 g/mol (Free Base)
Appearance Off-white to beige crystalline solid

Soluble in DMSO, Methanol, Water (hot);

Solubility
Insoluble in non-polar solvents

Structural Descriptors[2][10][11][12]

e SMILES (Free Base):Nclccc(F)cclBr (Note: Hydrazine group implied as substituent)

Corrected: NNclc(Br)cc(F)ccl

e INChlKey:RJJIQYRJIBFRVSEQ-UHFFFAOYSA-N (HCI Salt)[6]

Part 2: Synthetic Pathways & Mechanisms[1]
Synthesis from 2-Bromo-4-fluoroaniline

The industrial standard for production is the Diazotization-Reduction sequence. This route
preserves the halogenation pattern on the aromatic ring.

Protocol Overview:

o Diazotization: The aniline precursor is treated with sodium nitrite (NaNO2) in concentrated
HCl at -5°C to 0°C. The temperature must be strictly controlled to prevent diazonium salt
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decomposition (explosion hazard).

e Reduction: The diazonium intermediate is reduced using Stannous Chloride (SnClz) or
Sodium Sulfite (Na2S03).[8] SnClz is preferred for laboratory scale due to cleaner
conversion, though it requires rigorous acidic workup to remove tin salts.[8]

Mechanistic Workflow (DOT Diagram)
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Figure 1: Synthetic route via diazotization-reduction.[1][4][7][8][9][10][11][12][13] Strict
temperature control is required during the diazonium formation step.

Critical Process Parameters

o Acid Concentration: Requires >4M HCI to prevent the formation of triazenes (diazoamino
compounds).[8]

 Stirring: Vigorous agitation is essential during the addition of NaNO: to prevent localized
hotspots.

« |solation: The product precipitates as the hydrochloride salt upon cooling and addition of
concentrated HCI.

Part 3: Applications in Drug Discovery[1][2]
The "7-Bromo" Advantage in Indole Synthesis

The primary utility of this hydrazine is in the Fischer Indole Synthesis. When reacted with a
ketone, the cyclization regiochemistry is dictated by the existing substituents.[8]

o Regioselectivity: The 2-position is blocked by Bromine.

e Outcome: Cyclization occurs exclusively at the 6-position.
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e Product:7-Bromo-5-fluoroindole.

This scaffold is highly valuable because the 7-bromo group is orthogonal to the 5-fluoro group.
The bromine can be replaced via cross-coupling to introduce solubility-enhancing groups or
heteroaromatics, while the fluorine modulates metabolic stability (blocking P450 oxidation at
the 5-position).

Reaction Pathway Diagram (DOT)
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Figure 2: Fischer Indole Synthesis pathway. The steric bulk of the 2-bromo group directs
cyclization to the 6-position, yielding 7,5-disubstituted indoles.

Experimental Protocol: General Fischer Indole
Synthesis

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3258004/docs?utm_src=pdf-body-img#2-bromo-4-fluorophenyl-hydrazine-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: Synthesis of 7-bromo-5-fluoro-3-methylindole.

e Condensation: Dissolve (2-Bromo-4-fluorophenyl)hydrazine HCI (1.0 equiv) and
Propionaldehyde (or ketone equivalent) (1.1 equiv) in Ethanol. Stir at RT for 2 hours.

e Cyclization: Add Polyphosphoric Acid (PPA) or ZnClz (2.0 equiv).[8] Heat to 80-100°C for 4-6
hours.

e Workup: Pour into ice water. Neutralize with NaOH. Extract with Ethyl Acetate.[14][7]
 Purification: Flash chromatography (Hexanes/EtOAc).

Part 4: Handling, Stability & Safety[5][9]
Hazard Profile

o GHS Classification: Acute Toxicity (Oral/Dermal/Inhalation), Skin Irritant, Eye Irritant.[8]

» Specific Hazard: Hydrazines are potential sensitizers and suspected carcinogens.[14]
Handle in a fume hood.

» Incompatibility: Avoid contact with strong oxidizing agents (risk of fire/explosion) and strong
bases (liberates free hydrazine).[8]

Storage & Stability

o State: The Hydrochloride salt is hygroscopic but chemically stable.
» Conditions: Store at 2—8°C under inert atmosphere (Argon/Nitrogen).

o Shelf Life: 12—24 months if kept dry.[14] Darkening of the solid indicates oxidation (formation
of azo/azoxy impurities).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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